Cas no 477713-47-6 ((3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone)
(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone is a synthetic organic compound featuring a pyrazole core substituted with a (3-chlorophenyl)methanone group and a 2-[(4-fluorobenzyl)oxy]phenyl moiety. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical research, particularly due to the presence of halogenated aromatic systems, which often enhance bioactivity and metabolic stability. The compound’s well-defined heterocyclic framework may facilitate selective binding in target applications, while its chloro- and fluoro-substituents could contribute to improved lipophilicity and electronic properties. Suitable for further functionalization, it offers versatility in medicinal chemistry or material science applications. Handling requires standard precautions for halogenated organics.
477713-47-6 structure
Product Name:(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone
CAS No:477713-47-6
MF:C23H16ClFN2O2
MW:406.836748123169
CID:5227195
Update Time:2025-05-23
(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-CHLOROPHENYL)(3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-1H-PYRAZOL-1-YL)METHANONE
- 1-(3-chlorobenzoyl)-3-{2-[(4-fluorophenyl)methoxy]phenyl}-1H-pyrazole
- Methanone, (3-chlorophenyl)[3-[2-[(4-fluorophenyl)methoxy]phenyl]-1H-pyrazol-1-yl]-
- (3-chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone
- (3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone
- Oprea1_217692
- (3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone
-
- Inchi: 1S/C23H16ClFN2O2/c24-18-5-3-4-17(14-18)23(28)27-13-12-21(26-27)20-6-1-2-7-22(20)29-15-16-8-10-19(25)11-9-16/h1-14H,15H2
- InChI Key: HMAAXAKWMVICEJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(N1C=CC(C2=CC=CC=C2OCC2C=CC(=CC=2)F)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 543
- XLogP3: 5.6
- Topological Polar Surface Area: 44.1
(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 5R-0300-1MG |
(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone |
477713-47-6 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 5R-0300-5MG |
(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone |
477713-47-6 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 5R-0300-10MG |
(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone |
477713-47-6 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 5R-0300-50MG |
(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone |
477713-47-6 | >90% | 50mg |
£77.00 | 2025-02-08 | |
| Key Organics Ltd | 5R-0300-100MG |
(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone |
477713-47-6 | >90% | 100mg |
£110.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674474-1mg |
(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone |
477713-47-6 | 98% | 1mg |
¥428 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674474-2mg |
(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone |
477713-47-6 | 98% | 2mg |
¥495 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674474-5mg |
(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone |
477713-47-6 | 98% | 5mg |
¥617 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674474-10mg |
(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone |
477713-47-6 | 98% | 10mg |
¥924 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674474-20mg |
(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone |
477713-47-6 | 98% | 20mg |
¥1264 | 2023-04-03 |
(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
477713-47-6 ((3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk